Cas no 914674-95-6 (2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-)

2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)- structure
914674-95-6 structure
Product Name:2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-
CAS No:914674-95-6
MF:C16H14N4O
MW:278.308562755585
CID:787545
PubChem ID:71428922
Update Time:2025-04-19

2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-
    • 4-(4-methoxyphenyl)-6-pyridin-4-ylpyrimidin-2-amine
    • DTXSID00847634
    • 4-(4-Methoxyphenyl)-6-(pyridin-4-yl)pyrimidin-2-amine
    • 914674-95-6
    • Inchi: 1S/C16H14N4O/c1-21-13-4-2-11(3-5-13)14-10-15(20-16(17)19-14)12-6-8-18-9-7-12/h2-10H,1H3,(H2,17,19,20)
    • InChI Key: HNWMHHXTBAZBMR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=C(C2C=CN=CC=2)N=C(N)N=1

Computed Properties

  • Exact Mass: 278.11676108g/mol
  • Monoisotopic Mass: 278.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.9Ų
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